Cas no 155439-87-5 (2-Hexen-1-ol, 6-chloro-3-methyl-)

• Product Name: 2-Hexen-1-ol, 6-chloro-3-methyl-
• CAS No: 155439-87-5
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 3800469
• PubChem ID: 10866501
• Update Time: 2025-07-19

2-Hexen-1-ol, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexen-1-ol, 6-chloro-3-methyl-
• 6-chloro-3-methylhex-2-en-1-ol
• 863-294-7
• EN300-4766575
• 155439-87-5

• Inchi： 1S/C7H13ClO/c1-7(4-6-9)3-2-5-8/h4,9H,2-3,5-6H2,1H3
• InChI Key： JUGFUGDZRVXMCS-UHFFFAOYSA-N
• SMILES： C(O)C=C(C)CCCCl

Computed Properties

• Exact Mass: 148.0654927Da
• Monoisotopic Mass: 148.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Hexen-1-ol, 6-chloro-3-methyl-

Comprehensive Overview of 2-Hexen-1-ol, 6-chloro-3-methyl- (CAS No. 155439-87-5): Properties, Applications, and Industry Insights

2-Hexen-1-ol, 6-chloro-3-methyl- (CAS No. 155439-87-5) is a specialized organic compound gaining attention in fragrance, flavor, and pharmaceutical research. This chlorinated unsaturated alcohol belongs to the family of hexenol derivatives, characterized by its unique molecular structure combining a six-carbon chain with a chlorine substituent and a hydroxyl group. The compound's CAS registry number 155439-87-5 serves as a universal identifier for precise chemical tracking across global databases.

Recent trends in green chemistry and sustainable synthesis have sparked renewed interest in modified alcohols like 6-chloro-3-methyl-2-hexen-1-ol. Researchers are exploring its potential as a bio-based intermediate for eco-friendly fragrance formulations, aligning with the growing demand for natural-inspired synthetic compounds. The compound's structural features – particularly the conjugated double bond and chlorine atom – make it valuable for stereoselective reactions in advanced organic synthesis.

The flavor and fragrance industry values 2-Hexen-1-ol derivatives for their ability to impart fresh, green notes reminiscent of cut grass and unripe fruits. While the parent compound 2-hexen-1-ol occurs naturally, the chlorinated variant (CAS 155439-87-5) offers enhanced stability and modified olfactory properties. Manufacturers are investigating its use in long-lasting fragrance systems, particularly in functional perfumery for household products where performance under various pH conditions is crucial.

From a molecular perspective, 6-chloro-3-methyl-2-hexen-1-ol demonstrates interesting reactivity patterns. The presence of both allylic chlorine and allylic alcohol functionalities creates opportunities for selective transformations, making it a versatile building block in fine chemical synthesis. Recent patent literature reveals its application in creating chiral auxiliaries for asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure intermediates.

Analytical characterization of CAS No. 155439-87-5 typically involves advanced techniques like GC-MS analysis and NMR spectroscopy. The compound's mass spectrum shows characteristic fragmentation patterns that help distinguish it from similar hexenol isomers. Regulatory compliance documents emphasize the importance of proper analytical method validation when working with this compound, especially for quality control in commercial applications.

Storage and handling recommendations for 2-Hexen-1-ol, 6-chloro-3-methyl- follow standard protocols for unsaturated alcohols. The material should be protected from light and oxidation, typically stored under inert atmosphere at controlled temperatures. Industry best practices suggest using stabilized formulations for large-scale applications to maintain product consistency over time.

Emerging research explores the compound's potential in agrochemical formulations as a semiochemical or as a precursor for plant growth regulators. Its structural similarity to certain plant-derived signaling molecules makes it an interesting candidate for developing next-generation eco-friendly crop protection products. However, comprehensive environmental impact studies are still ongoing to evaluate its biodegradation pathways.

The commercial availability of 155439-87-5 varies by region, with specialty chemical suppliers typically offering it in research quantities. Current market analysis indicates growing demand for such tailor-made fragrance ingredients, particularly in the Asia-Pacific region where the personal care industry is expanding rapidly. Procurement specialists should verify certificates of analysis and regulatory compliance documentation when sourcing this material.

Future developments surrounding 6-chloro-3-methyl-2-hexen-1-ol will likely focus on catalytic synthesis methods to improve atom economy and reduce waste generation. The compound's versatility positions it well for applications in high-value chemical manufacturing, particularly where specific stereochemical outcomes are required. Ongoing research into its structure-activity relationships may uncover additional applications in material science and specialty polymers.

For researchers working with CAS 155439-87-5, recent literature suggests promising directions including its use in multi-component reactions and as a scaffold for molecular diversity-oriented synthesis. The compound's balanced hydrophobicity and functional group array make it particularly useful in medicinal chemistry applications where moderate lipophilicity is desired.